Cas no 28615-67-0 (4-chloroquinoline-2-carbaldehyde)

• Product name: 4-chloroquinoline-2-carbaldehyde
• CAS No: 28615-67-0
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• MDL: MFCD06824251
• CID: 239815
• PubChem ID: 15560685

4-chloroquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxaldehyde,4-chloro-
• 4-CHLOROQINOLINE-2-CARBOXALDEHYDE
• 4-chloroquinoline-2-carbaldehyde
• 4-Chloroquinoline-2-carboxaldehyde
• 2-Quinolinecarboxaldehyde,4-chloro
• 4-Chlorchinaldin-aldehyd
• 4-Chlorchinolin-2-carbaldehyd
• 4-chloro-2-formylquinoline
• 4-chloro-2-quinolinecarboxaldehyde
• 4-chloro-quinoline-2-carbaldehyde
• 28615-67-0
• VEUNQOHTJJSSNA-UHFFFAOYSA-N
• AKOS006287236
• SCHEMBL4387472
• starbld0000305
• Z1198171609
• FT-0745923
• DTXSID50574165
• CS-0432887
• EN300-2008780

• MDL： MFCD06824251
• Inchi： InChI=1S/C10H6ClNO/c11-9-5-7(6-13)12-10-4-2-1-3-8(9)10/h1-6H
• InChI Key： VEUNQOHTJJSSNA-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC(=N2)C=O)Cl

Computed Properties

• Exact Mass: 191.01400
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 325.2°Cat760mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.692
• PSA: 29.96000
• LogP: 2.70070

4-chloroquinoline-2-carbaldehyde Security Information

4-chloroquinoline-2-carbaldehyde Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-chloroquinoline-2-carbaldehyde

4-Chloroquinoline-2-Carbaldehyde: A Comprehensive Overview

4-Chloroquinoline-2-carbaldehyde, also known by its CAS number CAS No. 28615-67-0, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a quinoline ring substituted with a chlorine atom at the 4-position and an aldehyde group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-chloroquinoline-2-carbaldehyde typically involves multi-step organic reactions, often utilizing quinoline derivatives as starting materials. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing side reactions and improving yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the aldehyde group at the 2-position, while maintaining the integrity of the quinoline ring system.

In terms of chemical properties, 4-chloroquinoline-2-carbaldehyde exhibits strong UV absorption due to its conjugated aromatic system, making it a potential candidate for applications in optoelectronic materials. Additionally, the presence of the aldehyde group renders it reactive towards nucleophilic addition reactions, which is exploited in various organic transformations. Recent studies have demonstrated its utility as a precursor for synthesizing bioactive molecules, including potential drug candidates for treating neurodegenerative diseases and cancer.

The pharmacological significance of 4-chloroquinoline-2-carbaldehyde has been a focal point of recent research. Preclinical studies indicate that this compound possesses anti-inflammatory and antioxidant properties, which could be harnessed for developing therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways associated with chronic diseases has garnered interest from pharmaceutical researchers.

From an environmental perspective, understanding the fate and toxicity of CAS No. 28615-67-0 is crucial for ensuring safe handling and disposal practices. Recent toxicological studies have evaluated its potential genotoxicity and ecotoxicity, providing valuable insights into its risk assessment profiles. These findings underscore the importance of adopting sustainable practices in its production and use.

In conclusion, 4-chloroquinoline-2-carbaldehyde, or CAS No. 28615-67-0, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a promising molecule for future innovations in drug discovery and material science.